Cas no 946932-84-9 (1-Propyl-1H-indazole-6-carboxylic acid)

• Product Name: 1-Propyl-1H-indazole-6-carboxylic acid
• CAS No: 946932-84-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5045975
• Update Time: 2025-11-06

1-Propyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-indazole-6-carboxylic acid
• 1-propylindazole-6-carboxylic acid
• 1-Propyl-1H-indazole-6-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-2-5-13-10-6-8(11(14)15)3-4-9(10)7-12-13/h3-4,6-7H,2,5H2,1H3,(H,14,15)
• InChI Key： ZUPMZVXMACJIBK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=NN(C=2C=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Propyl-1H-indazole-6-carboxylic acid

Comprehensive Overview of 1-Propyl-1H-indazole-6-carboxylic acid (CAS No. 946932-84-9): Properties, Applications, and Research Insights

1-Propyl-1H-indazole-6-carboxylic acid (CAS No. 946932-84-9) is a specialized organic compound belonging to the indazole derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The carboxylic acid functional group at the 6-position of the indazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and biologically active compounds.

The molecular structure of 1-Propyl-1H-indazole-6-carboxylic acid includes a propyl substituent at the 1-position, which influences its lipophilicity and pharmacokinetic properties. This characteristic is critical for optimizing drug-like properties in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with the growing demand for targeted therapies in precision medicine. As the pharmaceutical industry shifts toward personalized treatment approaches, compounds like this are gaining traction for their potential in therapeutic innovation.

In addition to its pharmaceutical relevance, 1-Propyl-1H-indazole-6-carboxylic acid is also investigated for its applications in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and coordination complexes. The compound's stability under various conditions further supports its use in high-performance materials, a topic of interest for industries focusing on sustainable technologies and green chemistry.

From a synthetic perspective, the preparation of 1-Propyl-1H-indazole-6-carboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers often employ catalytic methods to improve yield and selectivity, reflecting advancements in synthetic methodology. The compound's purity and characterization are typically verified using HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with quality control standards.

The growing interest in 1-Propyl-1H-indazole-6-carboxylic acid is evident from its frequent mentions in scientific literature and patent filings. Its potential as a building block for drug candidates aligns with the broader trend of fragment-based drug design. Moreover, its compatibility with high-throughput screening platforms makes it a practical choice for lead optimization in early-stage drug development.

Environmental and safety considerations are also paramount when working with 1-Propyl-1H-indazole-6-carboxylic acid. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with REACH and other chemical safety frameworks ensures its responsible use in industrial and academic settings.

In conclusion, 1-Propyl-1H-indazole-6-carboxylic acid (CAS No. 946932-84-9) represents a versatile and promising compound with multifaceted applications. Its role in pharmaceutical research, material science, and synthetic chemistry underscores its importance in modern scientific endeavors. As research continues to uncover its potential, this compound is poised to contribute significantly to innovations in healthcare and technology.